Cas no 51953-21-0 (2H-Purin-2-one, 1,9-dihydro- (9CI))

• Product Name: 2H-Purin-2-one, 1,9-dihydro- (9CI)
• CAS No: 51953-21-0
• MF: C₅H₄N₄O
• MW: 136.111459732056
• CID: 1019157
• PubChem ID: 75323
• Update Time: 2025-04-20

2H-Purin-2-one, 1,9-dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Purin-2-one, 1,9-dihydro- (9CI)
• AKOS006343507
• 2H-Purin-2-one, 1,3-dihydro
• 2-Oxopurine
• DB-264250
• SCHEMBL276945
• oxypurine
• 51953-22-1
• DB-270409
• Purin-2(1H)-one
• 1h-purin-2-ol
• DB-270406
• 9H-Purin-2-ol(9ci)
• oxodihydropurine
• 3,9-dihydropurin-2-one
• 9H-Purin-2-ol #
• CRIZPXKICGBNKG-UHFFFAOYSA-N
• 1,3-Dihydro-2H-purin-2-one
• 51953-21-0
• 3,7-dihydropurin-2-one
• 2-Purinol
• 51953-15-2
• DB-259598
• 2H-PURIN-2-ONE, 3,9-DIHYDRO-
• 9H-Purin-2-ol
• Purin-2-ol
• 7H-Purin-2-ol
• 2H-Purin-2-one, 1,3-dihydro-
• 95121-01-0
• 2308-57-8
• DTXSID70177652
• 2H-PURIN-2-ONE, 1,9-DIHYDRO-
• 2-Hydroxypurine

• Inchi： 1S/C5H4N4O/c10-5-6-1-3-4(9-5)8-2-7-3/h1-2H,(H2,6,7,8,9,10)
• InChI Key： CRIZPXKICGBNKG-UHFFFAOYSA-N
• SMILES： O=C1N=CC2=C(N=CN2)N1

Computed Properties

• Exact Mass: 136.03851076g/mol
• Monoisotopic Mass: 136.03851076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 70.1Ų